Cas no 1251020-42-4 (2-Bromo-5,6,8,9-tetrahydro-imidazo[1,2-a][1,4]diazepine-7-carboxylic acid tert-butyl ester)

• Product Name: 2-Bromo-5,6,8,9-tetrahydro-imidazo[1,2-a][1,4]diazepine-7-carboxylic acid tert-butyl ester
• CAS No: 1251020-42-4
• MF: C₁₂H₁₈BrN₃O₂
• MW: 316.194221973419
• MDL: MFCD31652302
• CID: 4564964
• Update Time: 2023-08-09

2-Bromo-5,6,8,9-tetrahydro-imidazo[1,2-a][1,4]diazepine-7-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5,6,8,9-tetrahydro-imidazo[1,2-a][1,4]diazepine-7-carboxylic acid tert-butyl ester
• AM804927
• W14834
• 2-Bromo-5,6,8,9-tetrahydro-imidazo[1,2-a][1,4]diazepine-7-carboxylic acid t-butyl ester
• tert-butyl 2-bromo-5,6,8,9-tetrahydroimidazo[1,2-d][1,4]diazepine-7-carboxylate
• tert-butyl 2-bromo-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diazepine-7-carboxylate

• MDL： MFCD31652302
• Inchi： 1S/C12H18BrN3O2/c1-12(2,3)18-11(17)15-5-4-10-14-9(13)8-16(10)7-6-15/h8H,4-7H2,1-3H3
• InChI Key： OFZXWNMTSRHNSU-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(CCN(C(=O)OC(C)(C)C)CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.9
• Topological Polar Surface Area: 47.4